5-Methylundecanoyl-CoA

• Molecular Formula: C33H58N7O17P3S
• Molecular Weight: 949.8 g/mol
• InChI: InChI=1S/C33H58N7O17P3S/c1-5-6-7-8-10-21(2)11-9-12-24(42)61-16-15-35-23(41)13-14-36-31(45)28(44)33(3,4)18-54-60(51,52)57-59(49,50)53-17-22-27(56-58(46,47)48)26(43)32(55-22)40-20-39-25-29(34)37-19-38-30(25)40/h19-22,26-28,32,43-44H,5-18H2,1-4H3,(H,35,41)(H,36,45)(H,49,50)(H,51,52)(H2,34,37,38)(H2,46,47,48)
• InChIKey: VVBWIGUOKAXPDO-UHFFFAOYSA-N

5-Methylundecanoyl-CoA Identity & Classification

5-Methylundecanoyl-CoA (5-Methylundecanoyl-coenzyme A) is a methyl-branched, medium-chain fatty acyl-CoA [1]. It is defined as the thioester formed by the formal condensation of the thiol group of coenzyme A with the carboxy group of 5-methylundecanoic acid [1]. Its molecular formula is C33H58N7O17P3S with a molecular weight of 949.84 g/mol . The compound is classified within the acyl-CoA family as a medium-chain acyl-CoA (acyl group containing 11 carbons) and further as a methyl-branched fatty acyl-CoA due to the methyl substitution at the C5 position of the undecanoyl chain [1].

Selection Context

Methyl-branched C11 acyl-CoA positional isomer standard

Workflow

LC-MS/MS acyl-CoA profiling with isomer-specific retention

Use Context

Enzyme substrate specificity studies for branched-chain fatty acid metabolism

• [1] Human Metabolome Database (HMDB). Metabocard for 5-Methylundecanoyl-CoA (HMDB0300610). Version 5.0, Created 2021-09-21, Updated 2021-10-01. View Source

Positional Isomer Specificity of 5-Methylundecanoyl-CoA

Methylundecanoyl-CoA species bearing the methyl branch at different carbon positions (e.g., 3-methyl, 4-methyl, 8-methyl, or 10-methyl) are chemically distinct positional isomers with demonstrated differential biochemical behavior [1]. While 5-Methylundecanoyl-CoA has not been directly characterized for enzyme activity, closely related branched-chain acyl-CoAs show marked positional specificity in enzyme recognition [2]. For instance, 10-methylundecanoyl-CoA (iso-C12:0-CoA) is reported to be entirely inactive as an acyl donor in capsaicinoid biosynthesis systems, whereas other methyl-branched acyl-CoAs of similar chain length function as effective substrates [2]. This established positional isomer functional divergence strongly suggests that 5-Methylundecanoyl-CoA cannot be assumed to substitute for other methylundecanoyl-CoA isomers (e.g., 3-methyl, 4-methyl, or 8-methyl variants) in metabolic pathway studies or enzymatic assays without empirical validation.

• 10-methyl isomer shows zero acyl-donor activity in capsaicinoid biosynthesis; positional isomer interchange requires empirical validation.
• 3-methyl, 4-methyl, and 8-methyl variants may exhibit distinct enzyme recognition profiles; substitution without verification can alter metabolic pathway results.
• Identical molecular weight (949.84 g/mol) among isomers makes identity confirmation challenging; retention-time-based differentiation is necessary.

• [1] Human Metabolome Database (HMDB). Metabocard for 4-Methylundecanoyl-CoA (HMDB0300609). Version 5.0, Created 2021-09-21. View Source
• [2] Fujiwake H, Suzuki T, Oka S, Iwai K. Enzymatic formation of capsaicinoid from vanillylamine and iso-type fatty acids by cell-free extracts of Capsicum annuum var. annuum cv. Karayatsubusa. Agricultural and Biological Chemistry. 1980;44(12):2907-2912. View Source

5-Methylundecanoyl-CoA Differentiation Evidence

Positional Specificity: 10-Methyl Isomer Inactive in Capsaicinoid Synthesis

In a cell-free capsaicinoid biosynthesis assay using placenta extracts from Capsicum annuum, 10-methylundecanoyl-CoA (iso-C12:0-CoA) exhibited no detectable acyl donor activity [1]. This contrasts with the high activity observed for iso-C9:0-CoA, iso-C10:0-CoA, iso-C10:1-CoA, and iso-C11:0-CoA in the same experimental system [1]. While 5-Methylundecanoyl-CoA was not directly tested in this study, the data establish that methylundecanoyl-CoA positional isomers are not functionally interchangeable and exhibit divergent enzyme recognition patterns.

Positional specificity

Class-level inference

10-methyl isomer: zero detectable activity; iso-C9:0-CoA most effective acyl donor; iso-C10:0-CoA, iso-C10:1-CoA, iso-C11:0-CoA active

Reported positional isomer divergence; supports isomer-specific selection

5-methyl isomer not directly tested; data to verify in target system

Evidence Dimension	Enzymatic activity as acyl donor in capsaicinoid biosynthesis
Target Compound Data	No direct data available for 5-Methylundecanoyl-CoA
Comparator Or Baseline	10-methylundecanoyl-CoA (iso-C12:0-CoA): not used as acyl donor (zero detectable activity); iso-C9:0-CoA: most effective acyl donor among compounds tested; iso-C10:0-CoA, iso-C10:1-CoA, iso-C11:0-CoA: active acyl donors
Quantified Difference	Qualitative: 10-methylundecanoyl-CoA shows zero detectable activity vs. active acyl donors; relative contribution: iso-C9:0-CoA most effective; when iso-C9:0-CoA, iso-C10:0-CoA, iso-C10:1-CoA, and iso-C11:0-CoA were added together, nordihydrocapsaicin comprised >60% of total capsaicinoid formed
Conditions	Cell-free extracts of C. annuum var. annuum cv. Karayatsubusa placenta; reaction required CoA, ATP, and Mg++ as cofactors; optimum pH ~9.0

Why This Matters

The zero activity of the 10-methyl positional isomer demonstrates that methylundecanoyl-CoA positional isomers are not functionally equivalent; researchers requiring methyl-branched acyl-CoAs for metabolic studies must select the correct positional isomer for their specific experimental system, and 5-Methylundecanoyl-CoA may exhibit distinct activity profiles from both 10-methyl and other positional variants.

• [1] Fujiwake H, Suzuki T, Oka S, Iwai K. Enzymatic formation of capsaicinoid from vanillylamine and iso-type fatty acids by cell-free extracts of Capsicum annuum var. annuum cv. Karayatsubusa. Agricultural and Biological Chemistry. 1980;44(12):2907-2912. View Source

Structural Identity as a Medium-Chain Methyl-Branched Acyl-CoA

5-Methylundecanoyl-CoA is structurally characterized by an 11-carbon acyl chain (undecanoyl) with a methyl branch specifically at the C5 position, conjugated to coenzyme A via a thioester linkage [1]. Its molecular formula is C33H58N7O17P3S and its molecular weight is 949.84 g/mol . This structure distinguishes it from other methylundecanoyl-CoA positional isomers, including 3-methylundecanoyl-CoA (methyl at C3; also C33H58N7O17P3S, MW 949.848), 4-methylundecanoyl-CoA (methyl at C4), and 8-methylundecanoyl-CoA (methyl at C8) [1][2][3][4].

Structural identity

Cross-study comparable

Methyl branch at C5; MW 949.84 g/mol identical to 3-methyl, 4-methyl, 8-methyl, and 10-methyl isomers

Isomer confirmation requires chromatographic or fragmentation analysis beyond mass

SMILES and molecular formula distinguish from other methylundecanoyl-CoA species

Evidence Dimension	Position of methyl branch on undecanoyl chain
Target Compound Data	Methyl branch at carbon 5 of the undecanoyl (C11) chain; molecular weight 949.84 g/mol
Comparator Or Baseline	3-methylundecanoyl-CoA: methyl at C3, MW 949.848 g/mol; 4-methylundecanoyl-CoA: methyl at C4; 8-methylundecanoyl-CoA: methyl at C8, MW 949.84 g/mol; 10-methylundecanoyl-CoA: methyl at C10 (iso-C12:0-CoA)
Quantified Difference	Identical molecular weight among positional isomers (949.84 g/mol); differentiation only by methyl branch position and resulting stereochemical/physicochemical properties
Conditions	Structural determination via canonical SMILES, molecular formula, and mass spectrometry

Why This Matters

Structural identity verification is essential for procurement decisions; all methylundecanoyl-CoA positional isomers share identical molecular weight (949.84 g/mol), meaning that analytical techniques beyond simple mass determination (e.g., LC-MS/MS with fragmentation pattern analysis) are required to confirm that the purchased compound is indeed the 5-methyl positional isomer and not a mis-identified structural analog.

• [1] Human Metabolome Database (HMDB). Metabocard for 5-Methylundecanoyl-CoA (HMDB0300610). Version 5.0, Created 2021-09-21. View Source
• [2] ChEBI (Chemical Entities of Biological Interest). 3-methylundecanoyl-CoA (CHEBI:85075). Last Modified 2024-06-07. View Source
• [3] Human Metabolome Database (HMDB). Metabocard for 4-Methylundecanoyl-CoA (HMDB0300609). Version 5.0, Created 2021-09-21. View Source
• [4] TargetMol. 8-Methylundecanoyl-CoA Product Page. Catalog No. TYD-03154. View Source

LC-MS/MS Detection Compatibility

As a medium-chain fatty acyl-CoA with physicochemical properties within the established analytical window for acyl-CoA profiling, 5-Methylundecanoyl-CoA is expected to be detectable using validated reversed-phase HPLC and LC-MS/MS methods developed for the separation and quantitation of acyl-CoA compounds [1][2]. These methods achieve separation of short- and medium-chain-length acyl-CoA compounds on reverse-phase columns based on lipophilicity differences, enabling absolute quantitation of cellular acyl-CoA species [2][3]. While no method validation data specific to 5-Methylundecanoyl-CoA has been published, its predicted logP and chain-length characteristics place it within the elution profile of medium-chain acyl-CoAs (C5-C11) that are readily resolved using established protocols.

LC-MS/MS compatibility

Class-level inference

Predicted fit within validated reversed-phase HPLC gradient for medium-chain acyl-CoAs (C5–C11)

Established acyl-CoA LC-MS/MS methods likely applicable; reduces method development burden

No specific LOD/LOQ or recovery data for 5-methylundecanoyl-CoA; verify with in-house standards

Evidence Dimension	Compatibility with established LC-MS/MS acyl-CoA quantitation methods
Target Compound Data	Predicted to be amenable to reversed-phase HPLC separation and LC-MS/MS detection based on medium-chain acyl-CoA classification
Comparator Or Baseline	Method validated for acyl-CoA compounds with chain lengths C2-C20, including short-, medium-, and long-chain species; separation achieved based on lipophilicity differences on reverse-phase columns; absolute quantitation achievable with appropriate internal standards
Quantified Difference	No quantitative recovery or LOD/LOQ data available specific to 5-Methylundecanoyl-CoA
Conditions	Reversed-phase HPLC with gradient elution; LC-MS/MS detection; extraction methods may require preconcentration for novel acyl-CoAs

Why This Matters

Researchers procuring 5-Methylundecanoyl-CoA for use as an analytical standard or internal reference can rely on established acyl-CoA LC-MS/MS methodology for detection and quantitation, reducing method development burden compared to compounds requiring specialized derivatization or non-standard chromatographic conditions.

• [1] Ishizaki et al. Development of a method for the determination of acyl-CoA compounds by liquid chromatography mass spectrometry to probe the metabolism of fatty acids. As cited in Acyl-CoA Analysis Methods Review. View Source
• [2] Corkey BE. Assay of short-chain acyl coenzyme A intermediates in tissue extracts by high-pressure liquid chromatography. Methods in Enzymology. 1988;166:55-70. View Source
• [3] Tubbs PK, Garland PB. Assay of coenzyme A and some acyl derivatives. Methods in Enzymology. 1969;13:535-551. View Source

Vendor Quality Documentation & Purity Assurance

Commercially available 5-Methylundecanoyl-CoA from established vendors is supplied with Certificate of Analysis (COA) documentation and is specifically labeled for research use only . Standard vendor specifications include the canonical SMILES string (O[C@@H]1[C@H](OP(O)(O)=O)[C@@H](COP(OP(OCC(C)(C)[C@@H](O)C(NCCC(NCCSC(CCCC(C)CCCCCC)=O)=O)=O)(O)=O)(O)=O)O[C@H]1N2C=NC3=C(N)N=CN=C32) and molecular weight confirmation (949.84 g/mol) . Storage specifications are standardized: powder storage at -20°C for up to 3 years, or in solvent at -80°C for 1 year . Minimum order quantities typically start at 50 mg, with larger quantities available upon inquiry .

Vendor documentation

Supporting evidence

Available with Certificate of Analysis; powder storage -20°C/3 years; typical min. order 50 mg

COA confirms identity and purity for research reproducibility

Research use only; no human or animal therapeutic data

Evidence Dimension	Commercial availability and quality documentation
Target Compound Data	Available from multiple vendors (TargetMol, MedChemExpress, Alfa Chemistry, Biomart); supplied with COA; powder storage -20°C/3 years, solvent -80°C/1 year; minimum order 50 mg
Comparator Or Baseline	Other methylundecanoyl-CoA positional isomers (e.g., 8-methylundecanoyl-CoA, 3-methylundecanoyl-CoA) have similar vendor availability and documentation standards
Quantified Difference	No differential vendor specification advantage; all methylundecanoyl-CoA isomers share comparable commercial availability profiles
Conditions	Standard research-grade biochemical procurement; product for in vitro laboratory use only, not for human or animal therapeutic applications

Why This Matters

For procurement decisions, the availability of full Certificate of Analysis documentation ensures that researchers receive a chemically verified product with confirmed identity and purity, which is essential for reproducible experimental results when working with positional isomers that share identical molecular weights.

5-Methylundecanoyl-CoA Research Applications

Position-Specific Analytical Standard for Acyl-CoA Profiling

Due to its defined structural identity as a medium-chain methyl-branched fatty acyl-CoA with a methyl group specifically at C5 of the undecanoyl chain, 5-Methylundecanoyl-CoA can serve as a reference standard for LC-MS/MS-based acyl-CoA profiling studies aimed at distinguishing between methylundecanoyl-CoA positional isomers [1]. Given that all methylundecanoyl-CoA positional isomers share identical molecular weight (949.84 g/mol), chromatographic separation based on lipophilicity differences is required for isomer discrimination [2]. 5-Methylundecanoyl-CoA, when used as an authentic standard, enables retention time assignment and fragmentation pattern validation for the C5-methyl positional variant in complex biological matrices [3].

Substrate Specificity Studies in Fatty Acid Metabolism

The established functional divergence among methyl-branched acyl-CoA positional isomers—as demonstrated by the zero activity of 10-methylundecanoyl-CoA in capsaicinoid biosynthesis systems [1]—supports the use of 5-Methylundecanoyl-CoA in systematic substrate specificity studies. Researchers characterizing medium-chain acyl-CoA synthetases, carnitine O-palmitoyltransferases, or enzymes involved in branched-chain fatty acid beta-oxidation can employ 5-Methylundecanoyl-CoA alongside other methylundecanoyl-CoA positional isomers (e.g., 3-methyl, 4-methyl, 8-methyl, 10-methyl variants) to map the positional tolerance of enzyme active sites [2][3].

In Vitro Acylcarnitine Generation & Transport Studies

5-Methylundecanoyl-CoA reacts with L-carnitine in a reaction catalyzed by carnitine O-palmitoyltransferase to form 5-methylundecanoylcarnitine [1]. This established biochemical conversion pathway supports the use of 5-Methylundecanoyl-CoA in in vitro systems designed to study acylcarnitine generation, mitochondrial fatty acid transport mechanisms, or the profiling of acylcarnitine species in metabolic disorder research [2]. The methyl branch at C5 may influence the transport kinetics or the subsequent beta-oxidation efficiency of the resulting acylcarnitine relative to straight-chain or alternatively branched analogs [3].

Reference Standard for Acyl-CoA Method Development

As a medium-chain acyl-CoA with an 11-carbon acyl group, 5-Methylundecanoyl-CoA falls within the validated analytical range of established reversed-phase HPLC and LC-MS/MS methods for acyl-CoA quantitation [1]. It can be employed as a reference compound during method development, calibration curve construction, or quality control validation for assays designed to measure medium-chain acyl-CoA species (C5-C11) in cellular or tissue extracts [2]. Its classification as a methyl-branched species may also serve to test the resolving power of chromatographic methods for branched vs. straight-chain acyl-CoAs of similar chain length [3].

Application

Selection Property

Validation Focus

Acyl-CoA positional isomer profiling

Isomer-specific chromatographic retention

Retention time and MS/MS fragmentation pattern validation

Substrate specificity studies in fatty acid metabolism

Enzyme active-site positional tolerance

Activity comparison across methylundecanoyl-CoA positional isomers

In vitro acylcarnitine generation and transport studies

CPT-catalyzed conversion to acylcarnitine

Transport kinetics and beta-oxidation efficiency review

Acyl-CoA analytical method development

Medium-chain acyl-CoA standard eligibility

Calibration curve linearity and matrix-effect assessment

• [1] PathWhiz / Small Molecule Pathway Database (SMPDB). 5-Methylundecanoyl-CoA Pathway Information. View Source
• [2] Human Metabolome Database (HMDB). Metabocard for 5-Methylundecanoyl-CoA (HMDB0300610). Version 5.0, Created 2021-09-21. View Source
• [3] Fujiwake H, Suzuki T, Oka S, Iwai K. Enzymatic formation of capsaicinoid from vanillylamine and iso-type fatty acids by cell-free extracts of Capsicum annuum var. annuum cv. Karayatsubusa. Agricultural and Biological Chemistry. 1980;44(12):2907-2912. View Source